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Compound of Interest

Compound Name: Piragliatin

Cat. No.: B1677958

For researchers, scientists, and drug development professionals handling Piragliatin, a potent
glucokinase activator, ensuring its proper disposal is a critical component of laboratory safety
and environmental responsibility. While specific disposal instructions for Piragliatin are not
readily available in public documents, a comprehensive disposal plan can be formulated based
on its chemical properties and standard laboratory waste management protocols. This guide
provides essential safety and logistical information for the proper disposal of Piragliatin.

Key Properties of Piragliatin

Understanding the physicochemical properties of Piragliatin is fundamental to handling and
disposing of it safely.

Property Value Reference
Molecular Formula C19H20CIN304S [1][2]
Molecular Weight 421.90 g/mol [2]
Appearance Solid [1]

CAS Number 625114-41-2 [2]

Disposal Protocol for Piragliatin
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As Piragliatin is a synthetic organic molecule and an active pharmaceutical ingredient, it
should be treated as chemical waste. Direct disposal down the drain or in regular trash is not
advisable to prevent potential environmental contamination. The following step-by-step
procedure outlines the recommended disposal process.

Experimental Protocol: Piragliatin Waste Disposal

Objective: To safely collect, label, and dispose of Piragliatin waste in accordance with
standard laboratory chemical waste procedures.

Materials:
» Piragliatin waste (solid, solutions, contaminated labware)

o Designated chemical waste container (clearly labeled, leak-proof, and compatible with
organic compounds)

o Personal Protective Equipment (PPE): safety goggles, lab coat, appropriate chemical-
resistant gloves

o Waste label
Procedure:
e Segregation of Waste:

o Collect all solid Piragliatin waste, including unused compound and contaminated items
such as weighing paper and disposable spatulas, in a designated, sealed plastic bag.

o Collect liquid waste containing Piragliatin (e.g., solutions from experiments) in a separate,
compatible, and clearly labeled liquid waste container. Avoid mixing with incompatible
waste streams.

o Contaminated sharps (needles, syringes) should be placed in a designated sharps
container.

o Grossly contaminated labware that cannot be effectively decontaminated should be
disposed of as solid waste.

© 2025 BenchChem. All rights reserved. 2/6 Tech Support


https://www.benchchem.com/product/b1677958?utm_src=pdf-body
https://www.benchchem.com/product/b1677958?utm_src=pdf-body
https://www.benchchem.com/product/b1677958?utm_src=pdf-body
https://www.benchchem.com/product/b1677958?utm_src=pdf-body
https://www.benchchem.com/product/b1677958?utm_src=pdf-body
https://www.benchchem.com/product/b1677958?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1677958?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

» Waste Container Management:

o Ensure the primary waste container is in good condition, with a secure lid to prevent spills
or volatilization.

o The container should be stored in a well-ventilated area, away from heat sources and
incompatible chemicals.

e Labeling:

o Clearly label the waste container with "Hazardous Waste," the full chemical name
"Piragliatin,” and an approximate concentration and quantity. Include the date of waste
generation.

e Storage and Disposal:

o Store the labeled waste container in a designated satellite accumulation area within the
laboratory.

o Arrange for pickup and disposal through your institution's Environmental Health and Safety
(EHS) office or a licensed hazardous waste disposal contractor. Adhere to all local, state,
and federal regulations for hazardous waste disposal.

Logical Workflow for Piragliatin Disposal

The following diagram illustrates the decision-making and procedural flow for the proper
disposal of Piragliatin waste in a laboratory environment.

© 2025 BenchChem. All rights reserved. 3/6 Tech Support


https://www.benchchem.com/product/b1677958?utm_src=pdf-body
https://www.benchchem.com/product/b1677958?utm_src=pdf-body
https://www.benchchem.com/product/b1677958?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1677958?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENG“E Safety Operating Guide

Check Availability & Pricing

Piragliatin Disposal Workflow
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Caption: Logical workflow for the segregation and disposal of Piragliatin waste.

Safety and Environmental Considerations

Although a specific safety data sheet with detailed hazard information was not found in the
public domain, Piragliatin is an active biological agent. Therefore, it is prudent to handle it with
care to minimize exposure. As with many synthetic small molecules, the environmental impact
of Piragliatin is not well-documented. Responsible disposal as chemical waste is the most
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effective measure to prevent its release into the ecosystem. Always consult your institution's
specific waste management guidelines and EHS office for any additional requirements.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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